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Compound of Interest

Compound Name: 4,5-Dimethyl-2-nitrobenzoic acid

Cat. No.: B1611096

A Note on the Target Compound: Initial searches for "4,5-Dimethyl-2-nitrobenzoic acid" did
not yield extensive information in major chemical databases. A single supplier lists the CAS
number as 4315-14-4. However, the structurally similar and well-documented compound, 4,5-
Dimethoxy-2-nitrobenzoic acid, is often a subject of research and development. This guide will
focus on 4,5-Dimethoxy-2-nitrobenzoic acid (CAS No. 4998-07-6), as it is the likely compound
of interest for researchers and drug development professionals.

Core Compound Identification and Properties

4,5-Dimethoxy-2-nitrobenzoic acid is a nitroaromatic compound that serves as a versatile
intermediate in the synthesis of various organic molecules, including heterocyclic compounds
and more complex pharmaceutical agents.[1]

Identifier Value

CAS Number 4998-07-6

Molecular Formula CoHoaNO6[2][3]

Molecular Weight 227.17 g/mol [1][4]

IUPAC Name 4,5-Dimethoxy-2-nitrobenzoic acid[5]
Synonyms 3,4-Dimethoxy-6-nitrobenzoic acid[5]

Physical and Chemical Properties:
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Property Value Source
Melting Point 195-197 °C [1114]
Boiling Point 409.5+45.0 °C at 760 mmHg [3]
Appearance Yellow crystalline powder [11[3]

B Insoluble in water; Soluble in
Solubility [1][3]
DMSO and methanol

Density 1.4+0.1 g/cm3 [3]

Experimental Protocols: Synthesis of 4,5-
Dimethoxy-2-nitrobenzoic acid

Two primary synthetic routes from commercially available precursors are well-documented.

Synthesis from Veratric Acid

This method involves the nitration of 3,4-dimethoxybenzoic acid (veratric acid).

Experimental Protocol:

Reaction Setup: To a 100 mL flask, add 3,4-dimethoxybenzoic acid (10 g, 54.9 mmol).
 Nitration: In an ice bath, slowly add 20% nitric acid (50 mL).

e Reaction Conditions: Stir the reaction mixture at 60 °C for 6 hours.

o Work-up: After cooling to room temperature, pour the mixture into ice water.

« |solation: Filter the resulting solid, wash with water, and dry.

 Purification: Purify the crude product by silica gel column chromatography to yield 4,5-
dimethoxy-2-nitrobenzoic acid as a light yellow solid.

Synthesis from 3,4-dimethoxy-6-nitrobenzaldehyde

This protocol involves the oxidation of the corresponding aldehyde.

© 2025 BenchChem. All rights reserved. 2/5 Tech Support


https://m.chemicalbook.com/ProductChemicalPropertiesCB7364668_EN.htm
https://www.sigmaaldrich.com/US/en/product/aldrich/329231
https://www.echemi.com/products/pid_Seven39542-45-dimethoxy-2-nitrobenzoicacid.html
https://m.chemicalbook.com/ProductChemicalPropertiesCB7364668_EN.htm
https://www.echemi.com/products/pid_Seven39542-45-dimethoxy-2-nitrobenzoicacid.html
https://m.chemicalbook.com/ProductChemicalPropertiesCB7364668_EN.htm
https://www.echemi.com/products/pid_Seven39542-45-dimethoxy-2-nitrobenzoicacid.html
https://www.echemi.com/products/pid_Seven39542-45-dimethoxy-2-nitrobenzoicacid.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1611096?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

Experimental Protocol:

o Reaction Mixture: In a suitable vessel, combine 3,4-dimethoxy-6-nitrobenzaldehyde (10 g),
water (20 mL), and methanol (30 mL).

» Addition of Reagents: Add acetic acid (3.5 mL) and 30% hydrogen peroxide (9 mL). Stir the
mixture well.

e Oxidation: Add a solution of sodium chlorite (80% purity, 9 g) in water (5 mL). The reaction is
exothermic and should be monitored, maintaining a temperature of around 50 °C.

e Quenching: Upon completion of the reaction, add sodium bisulfite (10.5 g) to quench the
reaction.

« |solation: Evaporate the solvent to dryness. Dissolve the residue in a sodium hydroxide
solution (6 g in 10 mL of water) and filter to remove impurities.

o Precipitation: Acidify the filtrate with sulfuric acid to a pH of 1 to precipitate the product.
e Final Product: Filter the precipitate and dry to obtain 4,5-dimethoxy-2-nitrobenzoic acid.

Applications in Research and Development

4,5-Dimethoxy-2-nitrobenzoic acid is a key building block in organic synthesis. Its primary
applications include:

e Synthesis of Heterocycles: It is a precursor for the synthesis of 6,7-dimethoxyquinazoline
derivatives.[1]

o Organometallic Chemistry: It reacts with organotin oxides and halides to form organotin
carboxylates.[1]

Visualization of Synthetic Pathway

The synthesis of 4,5-Dimethoxy-2-nitrobenzoic acid from Veratric Acid can be visualized as a
straightforward workflow.
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Caption: Synthesis workflow for 4,5-Dimethoxy-2-nitrobenzoic acid.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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